Cas no 1486154-13-5 (N-(but-3-yn-1-yl)-1-azabicyclo2.2.2octan-3-amine)

• Product Name: N-(but-3-yn-1-yl)-1-azabicyclo2.2.2octan-3-amine
• CAS No: 1486154-13-5
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• CID: 5696431
• PubChem ID: 63654858
• Update Time: 2025-09-26

N-(but-3-yn-1-yl)-1-azabicyclo2.2.2octan-3-amine Chemical and Physical Properties

Names and Identifiers

• AKOS012965519
• 1486154-13-5
• EN300-1290887
• N-(BUT-3-YN-1-YL)-1-AZABICYCLO[2.2.2]OCTAN-3-AMINE
• 1-Azabicyclo[2.2.2]octan-3-amine, N-3-butyn-1-yl-
• N-(but-3-yn-1-yl)-1-azabicyclo2.2.2octan-3-amine

• Inchi： 1S/C11H18N2/c1-2-3-6-12-11-9-13-7-4-10(11)5-8-13/h1,10-12H,3-9H2
• InChI Key： GJYQIJPTBYKVJQ-UHFFFAOYSA-N
• SMILES： N12CCC(CC1)C(C2)NCCC#C

Computed Properties

• Exact Mass: 178.146998583g/mol
• Monoisotopic Mass: 178.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 1.02±0.1 g/cm3(Predicted)
• Boiling Point: 274.4±25.0 °C(Predicted)
• pka: 10.50±0.33(Predicted)

Additional information on N-(but-3-yn-1-yl)-1-azabicyclo2.2.2octan-3-amine

Introduction to N-(but-3-yn-1-yl)-1-azabicyclo[2.2.2]octan-3-amine (CAS No. 1486154-13-5)

N-(but-3-yn-1-yl)-1-azabicyclo[2.2.2]octan-3-amine is a structurally intriguing compound characterized by its bicyclo[2.2.2]octane core, a triple bond-containing side chain, and an amine functional group. This molecule has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications in drug discovery and development. The compound’s CAS number, 1486154-13-5, serves as a unique identifier, facilitating its recognition in scientific literature and databases.

The bicyclo[2.2.2]octane scaffold is a privileged structure in pharmaceutical research, known for its rigid framework and ability to mimic certain biological conformations. This motif has been extensively explored in the design of bioactive molecules, particularly in the development of small-molecule inhibitors and ligands targeting various biological pathways. The presence of a triple bond-containing side chain, specifically the but-3-ynyl group, introduces additional conformational flexibility and reactivity, which can be exploited to fine-tune the pharmacokinetic and pharmacodynamic properties of the compound.

The amine functional group at the 3-position of the bicyclic system further enhances the compound’s versatility, allowing for diverse chemical modifications such as acylation, alkylation, or coupling reactions with other bioactive molecules. This feature makes N-(but-3-yn-1-yl)-1-azabicyclo[2.2.2]octan-3-amine a valuable intermediate in synthetic chemistry and a potential lead compound for further derivatization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the rigid bicyclo[2.2.2]octane core can effectively interact with specific pockets in target proteins, while the triple bond-containing side chain may facilitate hydrophobic interactions orπ-stacking interactions, enhancing binding affinity. The amine group, on the other hand, could participate in hydrogen bonding or ionic interactions, further modulating the compound’s interaction with biological targets.

The synthesis of N-(but-3-yn-1-yl)-1-azabicyclo[2.2.2]octan-3-amine presents both challenges and opportunities for synthetic chemists. The construction of the bicyclo[2.2.2]octane ring system typically involves cycloaddition reactions or ring-closing metathesis, while the introduction of the triple bond-containing side chain requires careful control of reaction conditions to avoid unwanted side products. The final installation of the amine group can be achieved through various methods, including reductive amination or nucleophilic substitution reactions.

In terms of biological activity, preliminary studies have indicated that derivatives of this class exhibit promising properties in several therapeutic areas. For instance, modifications at the amine functional group have been shown to influence receptor binding affinity and selectivity, making this compound a potential candidate for developing novel therapeutics targeting neurological disorders or inflammatory conditions. Additionally, the unique structural features of this molecule may contribute to its ability to cross biological membranes, enhancing its bioavailability.

The growing interest in structure-based drug design has spurred research into optimizing the pharmacological profile of compounds like N-(but-3-yn-1-yl)-1-azabicyclo[2.2.2]octan-3-amine through rational molecular manipulation. Computational tools such as molecular dynamics simulations and virtual screening have been employed to identify optimal analogs with improved potency and reduced toxicity. These approaches leverage the rich structural diversity inherent in heterocyclic systems like bicyclo[2.2.2]octanes to develop next-generation pharmaceuticals.

The role of chirality in pharmaceuticals cannot be overstated, and efforts are underway to develop enantiomerically pure forms of this compound to maximize therapeutic efficacy while minimizing adverse effects. The presence of multiple stereocenters in its structure presents a challenge but also an opportunity for creating highly selective drug candidates that interact specifically with biological targets.

Future directions in research may include exploring novel synthetic routes to improve scalability and cost-effectiveness while maintaining high chemical purity standards required for pharmaceutical applications. Additionally, interdisciplinary collaborations between synthetic chemists, biologists, and computer scientists will be crucial in unraveling the full potential of this class of compounds.

In conclusion,N-(but-3-yne-l)-l -azabicyclo[ 22 . 22 . 22 ] octan - 3 - amine (CAS No . 1486154 -13 -5 ) represents an exciting frontier in medicinal chemistry with its unique structural features and multifaceted potential applications . Its rigid bicyclic framework , triple bond - containing side chain , and amine functional group collectively contribute to its versatility as a scaffold for drug discovery . As research progresses , it is anticipated that this compound will continue to inspire innovative approaches toward developing novel therapeutics that address unmet medical needs . p >